Cas no 1261626-61-2 (4-Hydroxyquinoline-2-acetonitrile)

• Product Name: 4-Hydroxyquinoline-2-acetonitrile
• CAS No: 1261626-61-2
• MF: C₁₁H₈N₂O
• MW: 184.19402217865
• CID: 4822488
• Update Time: 2025-05-23

4-Hydroxyquinoline-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxyquinoline-2-acetonitrile

• Inchi： 1S/C11H8N2O/c12-6-5-8-7-11(14)9-3-1-2-4-10(9)13-8/h1-4,7H,5H2,(H,13,14)
• InChI Key： OHXUXOVCFXUDIK-UHFFFAOYSA-N
• SMILES： O=C1C=C(CC#N)NC2C=CC=CC=21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 323
• XLogP3: 1.2
• Topological Polar Surface Area: 52.9

Additional information on 4-Hydroxyquinoline-2-acetonitrile

4-Hydroxyquinoline-2-acetonitrile: A Comprehensive Overview

The compound 4-Hydroxyquinoline-2-acetonitrile, identified by the CAS number 1261626-61-2, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound, also referred to as 4-hydroxyquinoline-2-acetonitrile, belongs to the class of quinoline derivatives, which are known for their versatile properties and applications. The molecule's structure consists of a quinoline ring with a hydroxyl group at position 4 and an acetonitrile group at position 2. This unique combination of functional groups imparts distinctive chemical and physical properties to the compound.

Recent studies have highlighted the importance of 4-hydroxyquinoline-2-acetonitrile in the development of advanced materials. For instance, researchers have explored its role in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials are highly sought after due to their potential applications in gas storage, catalysis, and sensing technologies. The hydroxyl group in the molecule facilitates strong hydrogen bonding, while the acetonitrile group contributes to π-π interactions, making it an ideal candidate for such applications.

In addition to its role in materials science, 4-hydroxyquinoline-2-acetonitrile has also gained attention in the field of medicinal chemistry. Several studies have demonstrated its potential as a lead compound for drug discovery. The molecule's ability to interact with biological targets through multiple binding modes makes it a promising candidate for developing new therapeutic agents. Recent research has focused on its anti-inflammatory and antioxidant properties, which could pave the way for novel treatments in chronic diseases.

The synthesis of 4-hydroxyquinoline-2-acetonitrile involves a multi-step process that typically begins with the preparation of quinoline derivatives. One common approach is the condensation of o-aminobenzaldehyde with glycerol followed by subsequent modifications to introduce the hydroxyl and acetonitrile groups. This process requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have improved the efficiency of these reactions, making large-scale production more feasible.

Another area where 4-hydroxyquinoline-2-acetonitrile has shown promise is in organic electronics. Its conjugated π-system allows for efficient charge transport, making it a candidate for use in organic semiconductors and light-emitting diodes (OLEDs). Researchers have investigated its electronic properties through computational modeling and experimental techniques, revealing its potential as a building block for next-generation electronic devices.

Moreover, 4-hydroxyquinoline-2-acetonitrile has been utilized as a precursor for the synthesis of other complex molecules. Its reactivity under various conditions enables chemists to design intricate structures with tailored functionalities. For example, recent work has demonstrated its use in click chemistry reactions to form bioactive compounds with potential applications in drug delivery systems.

In conclusion, 4-hydroxyquinoline-2-acetonitrile (CAS No: 1261626-61-2) is a versatile compound with wide-ranging applications across multiple disciplines. From materials science to medicinal chemistry and organic electronics, this molecule continues to be a focal point for researchers seeking innovative solutions. As new studies emerge, it is expected that 4-hydroxyquinoline-2-acetonitrile will play an increasingly important role in advancing both scientific knowledge and practical applications.